Cas no 33821-61-3 (2H-Pyran-2,4(3H)-dione, 3-[(dimethylamino)methylene]-6-methyl-)

• Product Name: 2H-Pyran-2,4(3H)-dione, 3-[(dimethylamino)methylene]-6-methyl-
• CAS No: 33821-61-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00794119
• CID: 1460596
• PubChem ID: 1489794
• Update Time: 2025-04-20

2H-Pyran-2,4(3H)-dione, 3-[(dimethylamino)methylene]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,4(3H)-dione, 3-[(dimethylamino)methylene]-6-methyl-
• 3-(dimethylaminomethylidene)-6-methylpyran-2,4-dione
• CBXJAPKOLAKEEF-UHFFFAOYSA-N
• 3-((dimethylamino)methylene)-6-methyl-2H-pyran-2,4(3H)-dione
• SCHEMBL843843
• DTXSID50363410
• 3-Dimethylaminomethylene-6-methyl-pyran-2,4-dione
• AKOS030241166
• DS-019380
• DB-122315
• 3-(Dimethylaminomethylene)-4-oxo-6-methyl-2-pyrone
• 3-[(dimethylamino)methylidene]-6-methyl-3,4-dihydro-2H-pyran-2,4-dione
• 3-[(DIMETHYLAMINO)METHYLIDENE]-6-METHYLPYRAN-2,4-DIONE
• 33821-61-3
• 3-[(dimethylamino)methylene]-6-methyl-2H-pyran-2,4(3H)-dione

• MDL： MFCD00794119
• Inchi： 1S/C9H11NO3/c1-6-4-8(11)7(5-10(2)3)9(12)13-6/h4-5H,1-3H3
• InChI Key： CBXJAPKOLAKEEF-UHFFFAOYSA-N
• SMILES： O1C(C(C(C=C1C)=O)=CN(C)C)=O

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 0.46160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones